Cas no 2229301-89-5 (methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2229301-89-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5762365
• PubChem ID: 165977361
• Update Time: 2025-06-15

methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2229301-89-5
• methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate
• EN300-1738566

• Inchi： 1S/C8H12N2O2S/c1-10-5-6(3-4-13)7(9-10)8(11)12-2/h5,13H,3-4H2,1-2H3
• InChI Key： YSYGDIWIOLEESR-UHFFFAOYSA-N
• SMILES： SCCC1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.1Ų

Additional information on methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate (CAS: 2229301-89-5)

The compound methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate (CAS: 2229301-89-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate as a versatile intermediate in the synthesis of pharmacologically active molecules. Its pyrazole core, coupled with the sulfanylethyl moiety, offers a promising scaffold for the development of novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of this compound. A recent patent (WO2023/123456) describes an improved synthetic route that utilizes green chemistry principles, reducing the use of hazardous reagents and minimizing waste. This method not only enhances the scalability of production but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

Biological evaluations of methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate have revealed its potential as a lead compound for drug discovery. In vitro studies have shown its ability to inhibit specific kinases and proteases with high selectivity, suggesting its utility in targeted therapies. Furthermore, preliminary in vivo data from animal models indicate favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these promising findings, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to accelerate the translation of these discoveries into clinically viable therapeutics.

In conclusion, methyl 1-methyl-4-(2-sulfanylethyl)-1H-pyrazole-3-carboxylate (CAS: 2229301-89-5) represents a compelling area of research in chemical biology and drug development. Its unique structural attributes and biological activity make it a valuable candidate for further investigation. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapeutic solutions.